![molecular formula C8H9NO4S B1295666 4-[(Methylsulfonyl)amino]benzoic acid CAS No. 7151-76-0](/img/structure/B1295666.png)
4-[(Methylsulfonyl)amino]benzoic acid
Overview
Description
4-[(Methylsulfonyl)amino]benzoic acid is a chemical compound that has been studied for its potential in various applications, including its role as an intermediate in pharmaceutical synthesis. The compound is characterized by the presence of a methylsulfonyl group attached to an amino-substituted benzoic acid. This structure has been found to be a key component in the synthesis of various sulfonamide and benzamide derivatives with significant biological activities .
Synthesis Analysis
The synthesis of 4-[(methylsulfonyl)amino]benzoic acid derivatives has been explored in several studies. For instance, the synthesis of related benzamides and sulfonamides has been described, with some compounds showing potent Class III antiarrhythmic activity . Another study reported the synthesis of a sulfonamide compound from a reaction involving a sulfonyl chloride and an amine, which could be related to the synthesis pathways of 4-[(methylsulfonyl)amino]benzoic acid derivatives . Additionally, various methods have been developed to synthesize intermediates of amisulpride, which involve the transformation of amino and hydroxybenzoic acids through methylation, thiocyanation, ethylation, and oxidation steps . A new synthesis route for 4-(methylsulfonyl)benzoic acid has also been introduced, which emphasizes cost reduction and environmental protection .
Molecular Structure Analysis
The molecular structure of compounds related to 4-[(methylsulfonyl)amino]benzoic acid has been analyzed using various techniques. X-ray diffraction studies have been conducted to determine the crystal structure of such compounds . Density Functional Theory (DFT) has been employed to calculate molecular geometries and vibrational frequencies, providing insights into the stability and electronic properties of the molecules, such as the analysis of Natural Bond Orbital (NBO) and frontier molecular orbitals .
Chemical Reactions Analysis
The chemical reactivity of 4-[(methylsulfonyl)amino]benzoic acid derivatives has been explored through their involvement in various reactions. For example, the interaction of sulfonyl chlorides with amino acid esters or amino acids in the presence of bases has led to the formation of amino acid sulfonamide derivatives . The reactivity of these compounds is influenced by their molecular structure, which can facilitate the formation of hydrogen bonds and other intermolecular interactions, contributing to the formation of supramolecular structures .
Physical and Chemical Properties Analysis
The physical and chemical properties of 4-[(methylsulfonyl)amino]benzoic acid and its derivatives are closely related to their molecular structure. The presence of the sulfonyl and amino groups can affect the compound's solubility, acidity, and ability to form hydrogen bonds. These properties are crucial for the compound's biological activity and its potential pharmaceutical applications. For instance, the solubility and stability of the molecule can influence its oral bioavailability, which is an important factor in drug development . The synthesis methods also aim to achieve high purity and yield, which are essential for the practical application of these compounds .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-[(Methylsulfonyl)amino]benzoic acid is Beta-lactamase . Beta-lactamase is an enzyme produced by certain bacteria that provides resistance to beta-lactam antibiotics like penicillins .
Mode of Action
It’s known that inhibitors of beta-lactamase work by binding to the enzyme and preventing it from breaking down the antibiotic, thereby allowing the antibiotic to exert its antibacterial effect .
Biochemical Pathways
Given its target, it may be involved in the pathway related to antibiotic resistance in bacteria .
Pharmacokinetics
These properties are crucial in determining the drug’s bioavailability, i.e., the proportion of the drug that enters the circulation and can have an active effect .
Result of Action
If it acts as a beta-lactamase inhibitor, it would prevent the breakdown of beta-lactam antibiotics, thereby enhancing their antibacterial effect .
Action Environment
Factors such as ph, temperature, and presence of other compounds can potentially affect the activity and stability of a compound .
properties
IUPAC Name |
4-(methanesulfonamido)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4S/c1-14(12,13)9-7-4-2-6(3-5-7)8(10)11/h2-5,9H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SROHFTOYGFCJAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=C(C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30290674 | |
Record name | 4-(Methylsulfonamido)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30290674 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7151-76-0 | |
Record name | 4-(Methylsulfonamido)benzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007151760 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7151-76-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=70313 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(Methylsulfonamido)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30290674 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methanesulfonamidobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-(METHYLSULFONAMIDO)BENZOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UHN43WS7FF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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